Cas no 347978-01-2 (6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-)
![6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- structure](https://www.kuujia.com/scimg/cas/347978-01-2x500.png)
347978-01-2 structure
Product name:6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
CAS No:347978-01-2
MF:C28H30N2O3
MW:442.549407482147
CID:1466158
6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
- Methanone, [3,4-dihydro-6-hydroxy-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2(1H)-isoquinolinyl]phenyl-
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- Inchi: 1S/C28H30N2O3/c31-24-10-13-26-23(20-24)14-17-30(28(32)22-6-2-1-3-7-22)27(26)21-8-11-25(12-9-21)33-19-18-29-15-4-5-16-29/h1-3,6-13,20,27,31H,4-5,14-19H2
- InChI Key: QNIDSCOWXYIJKG-UHFFFAOYSA-N
- SMILES: C(N1CCC2=C(C1C1=CC=C(OCCN3CCCC3)C=C1)C=CC(O)=C2)(C1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 442.2258
Experimental Properties
- Density: 1.218±0.06 g/cm3(Predicted)
- Boiling Point: 656.1±55.0 °C(Predicted)
- PSA: 53.01
- pka: 9.70±0.40(Predicted)
6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- Related Literature
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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2. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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